Cas no 68940-85-2 (1-Propanone, 2,3-dihydroxy-1-(4-methoxyphenyl)-)

1-Propanone, 2,3-dihydroxy-1-(4-methoxyphenyl)- structure
68940-85-2 structure
Product name:1-Propanone, 2,3-dihydroxy-1-(4-methoxyphenyl)-
CAS No:68940-85-2
MF:C10H12O4
MW:196.19988
CID:392430
PubChem ID:71374512

1-Propanone, 2,3-dihydroxy-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 2,3-dihydroxy-1-(4-methoxyphenyl)-
    • 2,3-dihydroxy-1-(4-methoxyphenyl)propan-1-one
    • DTXSID20797288
    • 68940-85-2
    • Inchi: InChI=1S/C10H12O4/c1-14-8-4-2-7(3-5-8)10(13)9(12)6-11/h2-5,9,11-12H,6H2,1H3
    • InChI Key: QSTOVNYOKVIWCA-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C(=O)C(CO)O

Computed Properties

  • Exact Mass: 196.07356
  • Monoisotopic Mass: 196.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76

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